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Compound of Interest

Compound Name: Coproporphyrinogen I

Cat. No.: B1212610 Get Quote

Essential Safety and Handling Guide for
Coproporphyrinogen I
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Coproporphyrinogen I. Adherence to these

protocols is essential for ensuring personal safety and proper disposal.

Immediate Safety and Personal Protective Equipment
(PPE)
While some safety data sheets for related compounds like Coproporphyrin I classify it as non-

hazardous, it is best practice to treat Coproporphyrinogen I as a hazardous chemical.[1] This

is especially pertinent as Coproporphyrinogen I is known to be cytotoxic.[2] The

recommended Personal Protective Equipment (PPE) is designed to prevent skin and eye

contact, inhalation, and ingestion.

Recommended Personal Protective Equipment:
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PPE Category Item
Specifications and
Rationale

Eye Protection Safety Goggles

Should be worn to protect

against potential splashes of

solutions containing the

compound.[1][3]

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

suitable for preventing dermal

exposure.[1][3][4] Always

inspect gloves for signs of

degradation before use.[4]

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect skin and

clothing from accidental spills.

[3][4]

Respiratory Protection N95 Dust Mask

Recommended when handling

the solid form of the compound

to prevent inhalation of dust

particles.[1] Work should be

conducted in a well-ventilated

area, preferably a chemical

fume hood, to minimize

aerosol formation.[4]

Quantitative Data
The following table summarizes key quantitative data for Coproporphyrinogen I and the

related compound, Coproporphyrin I dihydrochloride.
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Property Value Compound

Molecular Formula C₃₆H₄₄N₄O₈ Coproporphyrinogen I

Molecular Weight 660.8 g/mol Coproporphyrinogen I

Melting Point 171 - 174 °C Coproporphyrinogen I

λmax 395 nm
Coproporphyrin I

dihydrochloride

Purity 99.68% Coproporphyrin I

Data sourced from PubChem and MedchemExpress.[5][6]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety and environmental

protection.

Experimental Protocols: Handling Coproporphyrinogen I
Preparation: Before handling, ensure the work area, preferably a chemical fume hood, is

clean and uncluttered.[4] Assemble all necessary equipment and reagents.

Donning PPE: Put on all required PPE as outlined in the table above.

Weighing and Solution Preparation: If working with the solid form, carefully weigh the

required amount in a fume hood to avoid generating dust.[4] When preparing solutions, add

the solvent slowly to the solid to prevent splashing.

Experimental Use: Handle all solutions containing Coproporphyrinogen I with care,

avoiding splashes and aerosol generation.

Post-Experiment: After completing the experiment, decontaminate the work surface.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves

first, followed by the lab coat, and then eye protection. Wash hands thoroughly with soap and

water after removing gloves.[4]
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Disposal Plan
All waste containing Coproporphyrinogen I must be treated as hazardous chemical waste

unless explicitly classified as non-hazardous by your institution's environmental health and

safety (EHS) office.[1]

Waste Segregation: Do not mix Coproporphyrinogen I waste with other incompatible waste

streams.[1]

Waste Collection:

Solid Waste: Collect any solid waste (e.g., contaminated filter paper, weighing boats) in a

clearly labeled, sealed plastic bag or container.

Liquid Waste: Collect all liquid waste in a designated, leak-proof, and sealed hazardous

waste container.[1] The container must be clearly labeled with the full chemical name,

"Coproporphyrinogen I," and any other components of the waste mixture.[1]

Sharps: Any sharps (e.g., needles, Pasteur pipettes) contaminated with

Coproporphyrinogen I should be disposed of in a designated sharps container.

Container Management:

Keep waste containers closed except when adding waste.[1]

Do not overfill containers; leave at least one inch of headspace.[1]

Storage: Store the sealed waste containers in a designated Satellite Accumulation Area

(SAA) until they are collected by the institution's hazardous waste program.[1]

Empty Containers: Empty containers that held Coproporphyrinogen I should have their

labels defaced or removed before being disposed of as regular trash, provided they are

properly decontaminated.[1]

Workflow Visualization
The following diagram illustrates the standard workflow for handling and disposing of

Coproporphyrinogen I.
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Caption: Workflow for Handling and Disposal of Coproporphyrinogen I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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